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Compound of Interest

Compound Name: 2-Mercaptoacetamide

Cat. No.: B1265388

Technical Data Sheet: 2-Mercaptoacetamide

Audience: Researchers, scientists, and drug development professionals.
Topic: Core Physicochemical Properties of 2-Mercaptoacetamide

This document provides essential physicochemical data for 2-Mercaptoacetamide, a thiol
derivative of acetamide. Its sulfhydryl group makes it a valuable compound in various chemical
and pharmaceutical applications.

Quantitative Data Summary

The fundamental molecular properties of 2-Mercaptoacetamide are summarized in the table
below for easy reference.

Parameter Value Citations
Molecular Formula C2H5NOS [1112]131[4]
Molecular Weight 91.13 g/mol [1112]
Monoisotopic Mass 91.00918496 Da [1]

Molecular Structure and Composition
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The chemical formula, C2H5NOS, indicates the elemental composition of 2-
Mercaptoacetamide. The molecular weight is derived from the sum of the atomic weights of its
constituent atoms. The diagram below illustrates this relationship.
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Figure 1: Elemental composition of 2-Mercaptoacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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